Cas no 55658-77-0 (2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo-)

• Product Name: 2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo-
• CAS No: 55658-77-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 351252
• Update Time: 2024-01-28

2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo-

• Inchi： 1S/C10H16O4/c1-4-7-5-6(2)10(3,9(12)13)14-8(7)11/h6-7H,4-5H2,1-3H3,(H,12,13)
• InChI Key： SFIVAOKHDPXDRC-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)OC(=O)C(CC)CC1C

Computed Properties

• Exact Mass: 200.10488

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 364.6±35.0 °C(Predicted)
• PSA: 63.6
• pka: 3.28±0.60(Predicted)